Cas no 721434-09-9 (3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate))

• Product Name: 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate)
• CAS No: 721434-09-9
• MF: C₂₄H₁₄Cl₂N₂O₄S
• MW: 497.349962711334
• CID: 5455049
• PubChem ID: 2402595
• Update Time: 2025-05-20

3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) Chemical and Physical Properties

Names and Identifiers

• AKOS001039892
• EN300-26582432
• [4-[4-(2-chloropyridine-3-carbonyl)oxyphenyl]sulfanylphenyl] 2-chloropyridine-3-carboxylate
• Z27031080
• 4-{[4-(2-CHLOROPYRIDINE-3-CARBONYLOXY)PHENYL]SULFANYL}PHENYL 2-CHLOROPYRIDINE-3-CARBOXYLATE
• 721434-09-9
• 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate)

• Inchi： 1S/C24H14Cl2N2O4S/c25-21-19(3-1-13-27-21)23(29)31-15-5-9-17(10-6-15)33-18-11-7-16(8-12-18)32-24(30)20-4-2-14-28-22(20)26/h1-14H
• InChI Key： LXKZXUMXIYWRGY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(OC(C2=CC=CN=C2Cl)=O)C=C1)C1=CC=C(OC(C2=CC=CN=C2Cl)=O)C=C1

Computed Properties

• Exact Mass: 496.0051335g/mol
• Monoisotopic Mass: 496.0051335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 705.1±60.0 °C(Predicted)
• pka: -1.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate)

Introduction to 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) (CAS No. 721434-09-9)

3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate), identified by its CAS number 721434-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of thiodiphenyl derivatives, characterized by its unique structural framework featuring a sulfur bridge between two phenyl rings and ester functional groups attached to pyridine moieties. The presence of chloro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) consists of a central sulfur atom linking two phenyl rings, with each phenyl ring further connected to a pyridine carboxylate group. The chloro substituents on the pyridine ring introduce electrophilic centers, facilitating various chemical transformations such as nucleophilic substitution reactions. This structural motif not only imparts distinct electronic properties but also opens up possibilities for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in thiodiphenyl compounds due to their potential applications in drug discovery and material science. The sulfur atom in the thioether linkage can participate in coordination chemistry, allowing for the development of metal-organic frameworks (MOFs) and other advanced materials. Additionally, the ester groups in 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) can be hydrolyzed or converted into other functional groups, enabling the synthesis of polymers and biomimetic molecules.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of biologically active molecules. The chloro-pyridine moiety serves as a reactive site for introducing various pharmacophores, which are essential for drug-target interactions. Researchers have explored its potential in developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. For instance, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising activity against resistant bacterial strains.

The synthesis of 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the formation of a thioether linkage between two phenyl rings using sulfur-based reagents such as phosphorus pentasulfide or Lawesson's reagent. Subsequently, the introduction of chloro substituents on the pyridine ring is achieved through halogenation reactions using reagents like phosphorus oxychloride or sulfuryl chloride. Finally, esterification is performed to attach the pyridine carboxylate groups.

The chemical properties of 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) make it an attractive candidate for further research and development. Its ability to undergo various transformations while maintaining structural integrity allows chemists to tailor its properties for specific applications. For example, researchers have modified this compound to develop ligands for metal catalysis and sensors for environmental monitoring.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and applications of this compound. Molecular modeling studies have revealed insights into how different substituents influence its electronic structure and interaction with biological targets. These insights are crucial for designing more effective synthetic routes and optimizing drug-like properties.

The pharmaceutical industry has been particularly interested in exploring thiodiphenyl compounds due to their potential as lead compounds for new drugs. The structural features of 3,3′-(Thiodi-4,1-phenylene) bis(2-chloro-3-pyridinecarboxylate) align well with several pharmacological targets, including enzymes and receptors involved in disease pathways. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various therapeutic targets with high selectivity.

Moreover, the environmental impact of synthesizing and utilizing this compound has been a subject of interest. Green chemistry principles have guided efforts to develop more sustainable synthetic methods that minimize waste and reduce hazardous byproducts. Innovations such as catalytic processes and solvent-free reactions have been explored to enhance efficiency and environmental compatibility.

In conclusion, 3, 3′-(Thiodi - 4, 1 - phenylene) bis(2 - chloro - 3 - pyridinecarboxylate) (CAS No. 721434 - 09 - 9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a cornerstone in modern chemical innovation.